Cas no 791846-41-8 (5-Bromo-2-(piperazin-1-yl)benzonitrile)

• Product Name: 5-Bromo-2-(piperazin-1-yl)benzonitrile
• CAS No: 791846-41-8
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• MDL: MFCD09999216
• CID: 1081298
• PubChem ID: 71748360
• Update Time: 2025-04-20

5-Bromo-2-(piperazin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(piperazin-1-yl)benzonitrile
• 1-(4-Bromo-2-cyanophenyl)piperazine
• 5-bromo-2-piperazin-1-ylbenzonitrile
• GS1534
• DTXSID80857478
• J-503233
• POTASSIUMB-METHYOXYETHOXIDE
• FT-0734553
• 791846-41-8
• AKOS022175221
• DB-075565

• MDL： MFCD09999216
• Inchi： 1S/C11H12BrN3/c12-10-1-2-11(9(7-10)8-13)15-5-3-14-4-6-15/h1-2,7,14H,3-6H2
• InChI Key： PPGIHVBEMDQDIC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C#N)C=1)N1CCNCC1

Computed Properties

• Exact Mass: 265.02100
• Monoisotopic Mass: 265.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• Density: 1.528
• Boiling Point: 411.452°C at 760 mmHg
• Flash Point: 202.639°C
• Refractive Index: 1.644
• PSA: 39.06000
• LogP: 2.12418